Cas no 2228274-19-7 (2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol
• CAS No: 2228274-19-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6059090
• PubChem ID: 165626947
• Update Time: 2025-06-29

2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol
• [2,2-dimethyl-1-(oxan-3-yl)cyclopropyl]methanol
• EN300-1784082
• 2228274-19-7

• Inchi： 1S/C11H20O2/c1-10(2)7-11(10,8-12)9-4-3-5-13-6-9/h9,12H,3-8H2,1-2H3
• InChI Key： YMEDAADMPBXHLA-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol (CAS No. 2228274-19-7)

2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol, identified by the CAS number 2228274-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropyl and oxygen-containing functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of an oxan-3-yl moiety, derived from tetrahydropyran, introduces a significant level of structural complexity that is often leveraged in the design of bioactive molecules.

The structure of this compound features a cyclopropyl ring substituted at the 1-position with a methanol group, while the 2-position is further substituted with two methyl groups. This arrangement creates a rigid three-membered ring system that is highly stable and resistant to metabolic degradation, a desirable trait in drug candidates. Additionally, the oxygen atom in the oxan-3-yl group serves as a potential hydrogen bond acceptor, enhancing interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropyl moieties due to their ability to modulate enzyme activity and receptor binding. The synthesis of 2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol has been explored through various methodologies, including organometallic reactions and transition-metal-catalyzed transformations. These synthetic approaches have enabled researchers to access this compound with high purity and yield, facilitating further structural optimization and biological evaluation.

The pharmacological potential of this compound has been investigated in several preclinical studies. Its unique structural features suggest that it may exhibit inhibitory activity against various therapeutic targets. For instance, preliminary studies have indicated that derivatives of this compound may interfere with the activity of certain kinases and proteases, which are implicated in inflammatory and oncogenic pathways. The rigid cyclopropyl ring is particularly noteworthy for its ability to mimic natural substrates or bind into narrow active sites within biological macromolecules.

One of the most compelling aspects of 2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol is its potential for further derivatization. By introducing additional functional groups or altering the substitution pattern on the cyclopropyl ring, researchers can fine-tune its pharmacological properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents. Moreover, the oxygen-containing moiety provides opportunities for hydrogen bonding interactions, which can enhance binding affinity and selectivity.

The biological evaluation of this compound has revealed promising results in several in vitro assays. Notably, it has demonstrated inhibitory effects on certain enzymes associated with metabolic disorders and cancer progression. The ability of this molecule to interact with biological targets suggests that it may serve as a lead compound for the development of novel drugs targeting these conditions. Further investigation into its mechanism of action will be crucial for understanding its therapeutic potential.

Advances in computational chemistry have also played a pivotal role in the study of 2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol. Molecular modeling techniques have been employed to predict its binding interactions with various biological targets, providing insights into how structural modifications might enhance its efficacy. These computational studies have guided experimental efforts by identifying key residues involved in binding and suggesting optimal modifications to improve potency and selectivity.

The synthetic pathways used to prepare this compound have been refined over time, leading to more efficient and scalable methods. Modern synthetic strategies often incorporate green chemistry principles to minimize waste and improve sustainability. These advancements not only enhance the practicality of producing this compound but also align with broader efforts to make pharmaceutical research more environmentally responsible.

In conclusion,2,2-dimethyl-1-(oxan-3-yl)cyclopropylmethanol (CAS No. 2228274-19-7) represents a promising candidate for further pharmaceutical development. Its unique structural features offer numerous opportunities for optimization, while preliminary studies suggest significant biological activity. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound holds great promise as a building block for innovative drug discovery efforts.